Cas no 481692-46-0 ((2,4-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate)

• Product Name: (2,4-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate
• CAS No: 481692-46-0
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 5683493
• PubChem ID: 5098987
• Update Time: 2025-05-25

(2,4-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• SMR000155455
• MLS000536134
• Z19818638
• (2,4-dichlorophenyl)methyl 2-chloropyridine-3-carboxylate
• AKOS033713454
• HMS2367G17
• EN300-26576925
• CHEMBL1326546
• 481692-46-0
• (2,4-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C13H8Cl3NO2/c14-9-4-3-8(11(15)6-9)7-19-13(18)10-2-1-5-17-12(10)16/h1-6H,7H2
• InChI Key： JJMZFCWLIKUBGV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC(C1C(=NC=CC=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 314.962062g/mol
• Monoisotopic Mass: 314.962062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (2,4-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate

(2,4-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate: A Comprehensive Overview

The compound with CAS No 481692-46-0, commonly referred to as (2,4-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in agrochemicals and pharmaceuticals, making it a topic of interest for researchers and professionals alike.

Structural Analysis: The molecular structure of (2,4-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate consists of a pyridine ring substituted with a chlorine atom at the 2-position and a carboxylate group at the 3-position. The phenyl ring attached to the methyl group is further substituted with two chlorine atoms at the 2 and 4 positions. This substitution pattern not only enhances the stability of the molecule but also contributes to its bioactivity. The presence of multiple electronegative groups like chlorine atoms influences the electronic properties of the molecule, making it a promising candidate for various chemical reactions.

Synthesis and Characterization: The synthesis of (2,4-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate involves a series of well-defined organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and purities. Techniques such as nucleophilic aromatic substitution and coupling reactions have been employed to construct this compound. Characterization methods like NMR spectroscopy, IR spectroscopy, and mass spectrometry have been instrumental in confirming the structure and purity of the compound.

Applications in Agrochemicals: One of the most notable applications of (2,4-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate is in the field of agrochemicals. Studies have shown that this compound exhibits potent pesticidal activity against various agricultural pests. Its ability to inhibit key enzymes involved in pest metabolism makes it an effective pesticide. Moreover, its low toxicity profile towards non-target species has made it a preferred choice in sustainable agriculture practices.

Pharmaceutical Potential: Beyond agrochemicals, (2,4-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate has shown promise in pharmaceutical research. Preclinical studies indicate that this compound may possess anti-inflammatory and anti-cancer properties. Its ability to modulate cellular signaling pathways involved in inflammation and cancer progression suggests potential therapeutic applications. However, further clinical studies are required to validate these findings.

Environmental Impact: As with any chemical compound, understanding the environmental impact of (2,4-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate is crucial. Recent research has focused on its biodegradability and potential accumulation in ecosystems. Studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further investigations are needed to assess its long-term ecological effects.

Conclusion: (2,4-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate (CAS No 481692-46-0) is a versatile compound with significant potential in multiple fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both agrochemicals and pharmaceuticals. As research continues to unfold, this compound is expected to contribute even more to scientific and industrial advancements.